Cas no 146345-78-0 ([(2S,4S,5S)-2-(Hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]decan-5-yl] (1S)-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: [(2S,4S,5S)-2-(Hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]decan-5-yl] (1S)-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 146345-78-0
• MF: C₃₁H₄₆O₁₈
• MW: 706.686151981354
• CID: 198574
• Update Time: 2024-03-01

[(2S,4S,5S)-2-(Hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]decan-5-yl] (1S)-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[[(1S,4aS,7R,7aR)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylcyclopenta[c]pyran-4-yl]carbonyl]oxy]octahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl(9CI)
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[[(1S,4aS,7R,7aR)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylcyclopenta[c]pyran-4-yl]carbonyl]oxy]octahydro-1a-(hydroxymethyl)oxireno[4,5]
• 2-(Hexopyranosyloxy)-1a-(hydroxymethyl)octahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6-yl 1-(hexopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• [(2S,4S,5S)-2-(Hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[
• [(2S,4S,5S)-2-(Hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]decan-5-yl] (1S)-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate

• Inchi： 1S/C31H46O18/c1-10-2-3-11-13(8-43-27(16(10)11)47-29-22(39)20(37)18(35)14(6-32)44-29)26(41)46-24-12-4-5-42-28(17(12)31(9-34)25(24)49-31)48-30-23(40)21(38)19(36)15(7-33)45-30/h8,10-12,14-25,27-30,32-40H,2-7,9H2,1H3/t10?,11?,12?,14?,15?,16?,17?,18?,19?,20?,21?,22?,23?,24-,25-,27-,28?,29?,30?,31+/m0/s1
• InChI Key： JFUHCGVURJQGTM-JKQYFXJPSA-N
• SMILES： O1[C@H]2[C@H](C3CCOC(C3[C@@]12CO)OC1C(C(C(C(CO)O1)O)O)O)OC(C1=CO[C@H](C2C(C)CCC12)OC1C(C(C(C(CO)O1)O)O)O)=O

Computed Properties

• Exact Mass: 706.268
• Monoisotopic Mass: 706.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 276

Experimental Properties

• Density: 1.65
• Boiling Point: 932°Cat760mmHg
• Flash Point: 295.8°C
• Refractive Index: 1.661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides